![molecular formula C17H14BrNO2S2 B2431463 2-bromo-5-methoxy-N-(thiophen-2-yl(thiophen-3-yl)methyl)benzamide CAS No. 2034332-78-8](/img/structure/B2431463.png)
2-bromo-5-methoxy-N-(thiophen-2-yl(thiophen-3-yl)methyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-bromo-5-methoxy-N-(thiophen-2-yl(thiophen-3-yl)methyl)benzamide, commonly known as BTM, is a chemical compound that has gained significant attention in the field of scientific research due to its potential use in medicinal chemistry.
Scientific Research Applications
Synthetic Pathways and Chemical Reactions
- The study by Kammel et al. (2015) explores reactions of brominated benzolactone/lactam with thioamides under mildly basic conditions, demonstrating potential pathways for creating complex thiazole derivatives from brominated precursors. This research provides insights into synthetic strategies that might be applicable for synthesizing derivatives of the compound of interest (Kammel et al., 2015).
Potential Photodynamic Therapy Applications
- The work by Pişkin et al. (2020) describes the synthesis and characterization of new zinc phthalocyanine compounds substituted with benzenesulfonamide derivative groups. These compounds show high singlet oxygen quantum yield, suggesting their utility in photodynamic therapy for cancer treatment, indicating the broader research interest in benzamide derivatives for therapeutic applications (Pişkin et al., 2020).
Pharmacological Applications
- A comparative study by Högberg et al. (1990) on the synthesis and antidopaminergic properties of bromo-dimethoxybenzamide derivatives highlights the potential of such compounds in developing antipsychotic agents. This research underscores the interest in exploring the pharmacological properties of bromo-methoxybenzamide compounds for therapeutic applications (Högberg et al., 1990).
Antibacterial Applications
- Research by Xu et al. (2003) on bromophenols from the marine red alga Rhodomela confervoides, including their isolation, characterization, and antibacterial activity, demonstrates the interest in brominated compounds for developing new antibacterial agents. This suggests a broader context for investigating bromo-methoxybenzamide derivatives for potential antibacterial properties (Xu et al., 2003).
properties
IUPAC Name |
2-bromo-5-methoxy-N-[thiophen-2-yl(thiophen-3-yl)methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14BrNO2S2/c1-21-12-4-5-14(18)13(9-12)17(20)19-16(11-6-8-22-10-11)15-3-2-7-23-15/h2-10,16H,1H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RSZVOCJXKYCXHZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)Br)C(=O)NC(C2=CSC=C2)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14BrNO2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
408.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.